Cas no 499139-93-4 (ethyl N-(4-acetamidophenyl)carbamothioylcarbamate)

• Product Name: ethyl N-(4-acetamidophenyl)carbamothioylcarbamate
• CAS No: 499139-93-4
• MF: C₁₂H₁₅N₃O₃S
• CID: 1539514
• Update Time: 2025-06-14

ethyl N-(4-acetamidophenyl)carbamothioylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[[4-(acetylamino)phenyl]amino]thioxomethyl]-, ethylester
• F1097-0138
• ethyl N-(4-acetamidophenyl)carbamothioylcarbamate

Additional information on ethyl N-(4-acetamidophenyl)carbamothioylcarbamate

Recent Advances in the Study of Ethyl N-(4-acetamidophenyl)carbamothioylcarbamate (CAS: 499139-93-4)

Ethyl N-(4-acetamidophenyl)carbamothioylcarbamate (CAS: 499139-93-4) is a thiocarbamate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique carbamothioylcarbamate moiety, has been explored for its biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The growing interest in this molecule underscores the need for a comprehensive review of the latest research findings to elucidate its mechanisms of action and therapeutic potential.

Recent studies have focused on the synthesis and structural optimization of ethyl N-(4-acetamidophenyl)carbamothioylcarbamate to enhance its pharmacological profile. Researchers have employed various synthetic routes, including one-pot reactions and microwave-assisted synthesis, to improve yield and purity. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been utilized to confirm the compound's structure and purity. These efforts have paved the way for further investigations into its biological activities and potential clinical applications.

In vitro and in vivo studies have demonstrated the compound's promising antimicrobial activity against a range of pathogenic bacteria and fungi. Mechanistic studies suggest that ethyl N-(4-acetamidophenyl)carbamothioylcarbamate disrupts microbial cell wall synthesis and inhibits key enzymes involved in microbial metabolism. Additionally, its anticancer properties have been explored, with findings indicating that the compound induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. These findings highlight its potential as a dual-action therapeutic agent.

The compound's enzyme inhibitory activity has also been a focal point of recent research. It has shown potent inhibition against enzymes such as carbonic anhydrase and acetylcholinesterase, which are implicated in various diseases, including glaucoma and Alzheimer's disease. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its inhibitory effects, providing valuable insights for the design of more potent and selective inhibitors. These discoveries open new avenues for the development of targeted therapies.

Despite these advancements, challenges remain in the clinical translation of ethyl N-(4-acetamidophenyl)carbamothioylcarbamate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on formulating the compound into nanoparticle-based delivery systems to enhance its pharmacokinetic properties. Collaborative research between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and realizing the compound's full therapeutic potential.

In conclusion, ethyl N-(4-acetamidophenyl)carbamothioylcarbamate (CAS: 499139-93-4) represents a promising candidate for drug development, with diverse biological activities and therapeutic applications. Ongoing research aims to optimize its pharmacological properties and explore its mechanisms of action in greater detail. As the scientific community continues to uncover its potential, this compound may soon emerge as a valuable addition to the arsenal of chemotherapeutic and antimicrobial agents. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.